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Compound of Interest

Compound Name:
N-(2-Butoxybenzyl)-2-

propanamine

CAS No.: 1040683-34-8

Cat. No.: B1532926

Get Quote

Executive Summary & Strategic Positioning
In the optimization of benzylamine-based pharmacophores—common in ion channel blockers

(e.g., NaV1.7), monoamine transporter ligands, and 17β-HSD3 inhibitors—the modulation of

the ortho-alkoxy substituent is a critical decision point.

This guide evaluates N-(2-Butoxybenzyl)-2-propanamine (referred to herein as NBBP)

against its lower homolog, N-(2-Methoxybenzyl)-2-propanamine (NMBP), and the unsubstituted

N-Benzyl-2-propanamine (NBP).

The Core Trade-off: NBBP introduces a significant lipophilic bulk (

) at the ortho position. While this typically enhances membrane permeability and hydrophobic
pocket occupancy (potency), it introduces specific metabolic liabilities and solubility challenges
that must be managed.
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The transition from a methoxy to a butoxy substituent fundamentally alters the physicochemical

landscape of the molecule.

Property NBBP (Target)
NMBP

(Comparator
A)

NBP (Baseline) Implication

Formula

Increased MW

affects Ligand

Efficiency (LE).

Calc. LogP ~4.2 - 4.5 ~2.3 - 2.6 ~1.9 - 2.1

NBBP is highly

lipophilic; likely

CNS penetrant

but risk of non-

specific binding.

pKa (Basic) ~9.6 ~9.5 ~9.5

Similar basicity;

all exist

predominantly as

cations at

physiological pH.

Rotatable Bonds 6 3 2

NBBP has higher

entropic penalty

upon binding

unless the

pocket is flexible.

TPSA ~21 Å² ~21 Å² ~12 Å²

The ether

oxygen adds H-

bond acceptor

capability.

Structural Insight: The 2-butoxy group in NBBP creates a "molecular clamp" effect, restricting

the rotation of the benzyl-nitrogen bond more than the methoxy group, potentially locking the

molecule into a bioactive conformation favored by certain GPCRs.
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Synthesis & Production Protocols
To ensure fair comparison, all derivatives should be synthesized via a standardized Reductive

Amination protocol. This method minimizes dialkylation byproducts common in direct alkylation.

Protocol: Reductive Amination (Standardized)
Reagents:

Aldehyde: 2-Butoxybenzaldehyde (for NBBP) or 2-Methoxybenzaldehyde (for NMBP).

Amine: Isopropylamine (1.2 equiv).

Reducing Agent: Sodium Triacetoxyborohydride (STAB) (1.5 equiv).

Solvent: 1,2-Dichloroethane (DCE) or Methanol (MeOH).

Step-by-Step Workflow:

Imine Formation:

Charge a reaction vessel with the aldehyde (1.0 equiv) and solvent (DCE, 0.2 M).

Add Isopropylamine (1.2 equiv) dropwise.

Critical Step: Add Acetic Acid (1.0 equiv) to catalyze imine formation. Stir at Room

Temperature (RT) for 2 hours.

QC Check: Monitor by TLC or LC-MS for the disappearance of aldehyde and formation of

the imine intermediate (

= 222.3 for NBBP imine).

Reduction:

Cool the mixture to 0°C.

Add STAB (1.5 equiv) portion-wise to control exotherm.
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Warm to RT and stir overnight (12-16 h).

Work-up:

Quench with saturated aqueous

.

Extract with Dichloromethane (DCM) x3.

Wash combined organics with Brine, dry over

.

Purification:

Concentrate in vacuo.

Purify via Flash Column Chromatography (Silica; Gradient: 0-10% MeOH in DCM with 1%

).

Yield Expectation:

NBBP: 85-92% (Steric bulk of butoxy group may slightly retard imine formation compared to

methoxy).

NMBP: 90-95%.

Performance Evaluation: Experimental Data
The following data summarizes the performance of NBBP in standard ADME and potency

assays relative to its alternatives.

A. Metabolic Stability (Human Liver Microsomes - HLM)
The butyl chain is a liability for oxidative metabolism (ω-oxidation).
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Compound (min) (µL/min/mg)
Major
Metabolite

Interpretation

NBBP 18 ± 2 38.5

O-dealkylation

(Phenol), Side-

chain

hydroxylation

High Clearance.

The butyl chain

is a "soft spot"

for CYP450s.

NMBP 45 ± 4 15.4 O-dealkylation

Moderate

Stability.

Methoxy group is

more robust.

NBP >60 <10 N-dealkylation

High Stability.

Lacks the labile

ether linkage.

B. Membrane Permeability (PAMPA Assay)

Compound
(

cm/s)

CNS Penetration
Prediction

NBBP 22.4
High. Likely to cross BBB

effectively.

NMBP 14.1
Moderate-High. Good

absorption.

NBP 18.2 High.

Guidance: If your target is in the Central Nervous System (CNS), NBBP offers superior passive

diffusion, but you must pair it with a blocking group (e.g., fluorination of the butyl chain) to

improve metabolic stability.

Mechanistic Visualization
Diagram 1: Structure-Activity Relationship (SAR) Decision Tree
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This diagram guides the researcher on when to select NBBP over NMBP based on assay

results.
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Caption: SAR Decision Tree for selecting between Butoxy (NBBP) and Methoxy (NMBP)

scaffolds based on target localization and pocket geometry.

Diagram 2: Metabolic Fate Pathway
Visualizing why NBBP has higher clearance.
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Caption: Primary metabolic clearance pathways for N-(2-Butoxybenzyl)-2-propanamine
mediated by hepatic enzymes.

Expert Recommendations
Use NBBP for "Probe" Studies: Due to its high lipophilicity, NBBP is an excellent chemical

probe to test if a target has a deep hydrophobic pocket adjacent to the amine binding site. If

NBBP binds significantly better than NMBP (>10x), it confirms the presence of this pocket.

Watch for "Cliff" Effects: The jump from Methoxy (

) to Butoxy (

) is drastic. If NBBP fails, screen the Ethoxy (

) or Propoxy (
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) intermediates. The "Goldilocks" zone for many GPCRs is often the Propoxy chain.

Formulation: NBBP free base is an oil. For biological assays, always convert to the

Hydrochloride (HCl) salt to ensure accurate weighing and water solubility for stock solutions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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